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Compound of Interest

Compound Name: 3-(2,2-Dibromoacetyl)benzonitrile

CAS No.: 212374-08-8

Cat. No.: B3115881

Get Quote

Introduction & Chemical Profile
3-(2,2-Dibromoacetyl)benzonitrile (CAS: 212374-08-8) is a highly reactive brominated

aromatic compound utilized as a critical building block in advanced drug development and

organic synthesis[1]. The molecule features a benzonitrile scaffold functionalized with a

dibromoacetyl group.

Causality of Reactivity: The extreme electrophilicity of this compound stems from the electron-

withdrawing effects of the two alpha-bromine atoms coupled with the carbonyl group[2]. This

creates a highly electron-deficient alpha-carbon, making the molecule an exceptionally potent

alkylating agent. When exposed to biological tissues, it rapidly undergoes nucleophilic attack

by cellular thiols and amines, leading to severe cellular damage, painful chemical burns, and

violent lachrymation (tearing)[3][4].

Table 1: Quantitative Chemical & Hazard Profile
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Property Specification

Chemical Name 3-(2,2-Dibromoacetyl)benzonitrile

CAS Number 212374-08-8

Molecular Formula C9H5Br2NO

Molecular Weight 302.95 g/mol [5]

GHS Hazard Statements
H301 (Toxic if swallowed), H305 (May be

harmful if swallowed and enters airways)[6]

Operational Hazards
Potent Lachrymator, Severe Skin/Eye Irritant,

Alkylating Agent[7][8]

Mechanism of Toxicity & The Role of PPE
Understanding the chemical mechanism is essential for respecting the required safety barriers.

Unprotected exposure allows the dibromoacetyl moiety to alkylate biological nucleophiles.

Proper PPE acts as a sacrificial barrier, intercepting the electrophile before it reaches the skin

or mucous membranes.
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Caption: Mechanism of alpha-bromoketone toxicity and the protective role of PPE.

Personal Protective Equipment (PPE) Matrix
Because alpha-haloketones and dibromoacetyl compounds are highly toxic by inhalation and

skin contact[4][9], standard laboratory attire is insufficient. The following self-validating PPE

system must be strictly adhered to:
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PPE Category Specification Causality / Rationale

Hand Protection

Double-gloving: Inner Nitrile (4-

6 mil), Outer Neoprene or Butyl

rubber.

Halogenated organics can

rapidly permeate standard

single-layer nitrile. The outer

layer provides chemical

resistance, while the inner

layer ensures a secondary

barrier[2].

Eye/Face Protection

Indirect-vented chemical

splash goggles paired with a

full-face shield.

The dibromoacetyl group is a

violent lachrymator. Vapors or

dust will cause severe ocular

burns and uncontrollable

tearing[3][10].

Body Protection

Flame-resistant (FR) lab coat

and a chemical-resistant (e.g.,

Tychem) apron.

Prevents skin contact with

highly reactive electrophilic

dust/spills, mitigating the risk of

chemical burns[8].

Respiratory Protection

Primary: Certified Chemical

Fume Hood (face velocity 80-

120 fpm).

Prevents inhalation of toxic,

lachrymatory dust or vapors.

Alpha-bromoketones cause

severe upper respiratory tract

irritation[4].

Operational Workflows & Handling Procedures
To ensure a self-validating safety system, every handling step must include a verification check

before proceeding.
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1. Preparation:
Verify Fume Hood Velocity (>100 fpm)

2. PPE Donning:
Double Gloves, Goggles, Apron

3. Execution:
Weighing & Transfer in Hood

4. Decontamination:
Quench with 10% Thiosulfate

5. Waste Disposal:
Halogenated Waste Stream

Click to download full resolution via product page

Caption: Standard operating procedure for handling 3-(2,2-Dibromoacetyl)benzonitrile.

Protocol 1: Safe Weighing and Transfer

Environmental Verification: Verify the chemical fume hood is operational with a face velocity

between 80-120 feet per minute (fpm). Never handle this compound on an open bench[7].

PPE Inspection & Donning: Inspect outer neoprene gloves for micro-tears by trapping air and

applying pressure. Don the FR lab coat, inner nitrile gloves, outer gloves, chemical splash

goggles, and face shield.

Workspace Preparation: Line the fume hood working surface with a disposable, chemical-

resistant bench pad. Place a calibrated analytical balance inside the hood.
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Static Mitigation: Halogenated powders can hold static charges. Use an anti-static bar or

zero-stat gun around the balance and the weighing boat to prevent the aerosolization of the

toxic powder.

Transfer Execution: Using a clean, dry anti-static spatula, carefully transfer the required

mass of 3-(2,2-Dibromoacetyl)benzonitrile into a pre-tared vial.

Containment: Immediately cap the source bottle and the receiving vial tightly before

removing them from the fume hood.

Decontamination and Spill Mitigation
Causality of Quenching: The alpha-bromoketone moiety is highly susceptible to nucleophilic

attack. Using a mild nucleophile like sodium thiosulfate effectively displaces the bromide ions,

converting the toxic alkylating agent into a water-soluble, non-hazardous thioether derivative.

Protocol 2: Spill Response

Evacuation & Isolation: If a spill occurs outside the fume hood, immediately evacuate the

area and allow the HVAC system to clear lachrymatory vapors[10].

Neutralization Solution Preparation: Prepare a 10% (w/v) aqueous solution of sodium

thiosulfate combined with 5% sodium bicarbonate (to neutralize any hydrobromic acid

generated during hydrolysis).

Application: Gently pour the neutralization solution over the spill, starting from the perimeter

and working inward to prevent spreading.

Incubation: Allow a minimum of 15-20 minutes of contact time to ensure complete

nucleophilic quenching of the dibromoacetyl groups.

Cleanup: Absorb the neutralized liquid with inert absorbent pads.

Surface Wash: Wash the affected area with soap and water, followed by an ethanol wipe-

down.

Waste Disposal Plan
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Segregation: All materials contaminated with 3-(2,2-Dibromoacetyl)benzonitrile (including

gloves, bench pads, and empty vials) must be segregated into a dedicated "Halogenated

Organic Waste" stream[11].

Containment: Solid waste must be placed in a sealed, puncture-resistant secondary

container to prevent the off-gassing of lachrymatory vapors into the laboratory environment.

Labeling: Clearly label the waste container with the chemical name, CAS number (212374-

08-8), and the hazards: "Toxic, Lachrymator, Halogenated Organic."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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